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Compound of Interest

Compound Name: Pde7-IN-3

Cat. No.: B8293357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of

Pde7-IN-3 for use in cell culture experiments. This document includes information on the

compound's solubility, recommended storage conditions, a step-by-step guide for preparing

stock and working solutions, and a general protocol for assessing its activity in a cell-based

assay.

Chemical Properties and Solubility
Pde7-IN-3 is an inhibitor of phosphodiesterase 7 (PDE7) with potential applications in studying

inflammatory and neuropathic pain. A clear understanding of its physical and chemical

properties is crucial for its effective use in in vitro studies.

Table 1: Physical and Chemical Properties of Pde7-IN-3

Property Value

Molecular Weight 364.82 g/mol

Formula C₁₈H₂₁ClN₂O₄

Appearance Solid, white to off-white powder

CAS Number 908570-13-8
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The solubility of Pde7-IN-3 in common laboratory solvents is a critical factor for the preparation

of stock solutions.

Table 2: Solubility of Pde7-IN-3

Solvent Concentration Notes

DMSO 100 mg/mL (274.11 mM)

Ultrasonic and warming to

80°C can aid dissolution. Use

of newly opened, anhydrous

DMSO is recommended as

hygroscopic DMSO can impact

solubility.[1]

Ethanol Not specified -

Water Not specified Likely poorly soluble

Mechanism of Action and Signaling Pathway
Pde7-IN-3 functions as a selective inhibitor of phosphodiesterase 7 (PDE7). PDE7 is a key

enzyme responsible for the hydrolysis of cyclic adenosine monophosphate (cAMP), a

ubiquitous second messenger involved in a multitude of cellular processes. By inhibiting PDE7,

Pde7-IN-3 prevents the degradation of cAMP, leading to its intracellular accumulation. This

elevation in cAMP levels subsequently activates downstream signaling pathways, primarily

through the activation of Protein Kinase A (PKA) and Exchange Protein directly activated by

cAMP (EPAC). These pathways play crucial roles in modulating immune responses,

inflammation, and neuronal functions.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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